
An In-depth Technical Guide to the Thermal
Stability of 1,5-Hexanediol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Hexanediol

Cat. No.: B1582509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal stability of 1,5-
Hexanediol. The document details its physical and chemical properties, outlines experimental

protocols for assessing its thermal behavior, and discusses its decomposition characteristics.

This guide is intended for researchers, scientists, and professionals in drug development who

utilize 1,5-Hexanediol in their work.

Physicochemical Properties of 1,5-Hexanediol
1,5-Hexanediol is a valuable bifunctional organic compound, finding applications as a

monomer in the synthesis of polyesters and polyurethanes. A clear understanding of its thermal

properties is crucial for its safe handling, storage, and application in various chemical

processes.

A summary of the key physical and thermal properties of 1,5-Hexanediol is presented in the

table below. It is important to note that while some experimental data is available, specific data

from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) for 1,5-
Hexanediol are not readily found in the public domain. The data presented here is a

combination of reported values and calculated estimates.
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Property Value Source

Molecular Formula C₆H₁₄O₂ --INVALID-LINK--

Molecular Weight 118.17 g/mol --INVALID-LINK--

Boiling Point 89-91 °C at 0.5 mmHg --INVALID-LINK--

Density 0.981 g/mL at 25 °C --INVALID-LINK--

Flash Point 113 °C (closed cup) --INVALID-LINK--

Autoignition Temperature Not available

Decomposition Temperature Not available

Experimental Assessment of Thermal Stability
To rigorously characterize the thermal stability of 1,5-Hexanediol, a combination of

thermoanalytical techniques is employed. The primary methods are Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Experimental Workflows
The following diagrams illustrate the typical experimental workflows for TGA and DSC analysis

of a liquid sample like 1,5-Hexanediol.

Sample Preparation TGA Instrument Data Analysis

1,5-Hexanediol Sample Weigh 5-10 mg
in Alumina Crucible

Place Sample and
Reference Crucibles

Set Temperature Program
(e.g., 25-600°C at 10°C/min)

Set Inert Atmosphere
(e.g., Nitrogen at 50 mL/min)

Record Mass Loss vs.
Temperature

Determine Onset and Peak
Decomposition Temperatures

Sample Preparation DSC Instrument Data Analysis

1,5-Hexanediol Sample Weigh 2-5 mg in
Hermetic Aluminum Pan Hermetically Seal Pan Place Sample and

Reference Pans
Set Temperature Program

(e.g., -50 to 250°C at 10°C/min)
Set Inert Atmosphere

(e.g., Nitrogen at 50 mL/min)
Record Heat Flow vs.

Temperature

Identify Melting Point,
Boiling Point, and Other

Phase Transitions
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To cite this document: BenchChem. [An In-depth Technical Guide to the Thermal Stability of
1,5-Hexanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582509#thermal-stability-of-1-5-hexanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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